Cas no 1260657-53-1 (2-(4-amino-3,5-difluorophenyl)acetic acid)

2-(4-amino-3,5-difluorophenyl)acetic acid structure
1260657-53-1 structure
Product Name:2-(4-amino-3,5-difluorophenyl)acetic acid
CAS No:1260657-53-1
MF:C8H7F2NO2
MW:187.143489122391
CID:1011206
PubChem ID:53416271
Update Time:2025-04-20

2-(4-amino-3,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-amino-3,5-difluorophenyl)acetic acid
    • (4-AMINO-3,5-DIFLUOROPHENYL)ACETIC ACID
    • SCHEMBL4611268
    • 1260657-53-1
    • Inchi: 1S/C8H7F2NO2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3,11H2,(H,12,13)
    • InChI Key: MLASWOQBRCLVRS-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CC(=O)O)F)N

Computed Properties

  • Exact Mass: 187.044
  • Monoisotopic Mass: 187.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 0.9
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